3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile

• Molecular Formula: C16H12Cl2FNO2
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 3-chloro-4-[(2-chloro-4-fluorophenyl)methoxy]-5-ethoxybenzonitrile
• InChI: InChI=1S/C16H12Cl2FNO2/c1-2-21-15-6-10(8-20)5-14(18)16(15)22-9-11-3-4-12(19)7-13(11)17/h3-7H,2,9H2,1H3
• InChI Key: CVHKDKQHNNTOJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)Cl)OCC2=C(C=C(C=C2)F)Cl

Description

This benzonitrile derivative features a chloro substituent at position 3, a (2-chloro-4-fluorobenzyl)oxy group at position 4, and an ethoxy group at position 5. The compound’s structural complexity arises from the halogenated benzyloxy moiety, which imparts distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile typically involves multiple steps, starting with the preparation of key intermediates. One common route involves the reaction of 3-chloro-4-fluorobenzylbromide with tert-butylpiperazine-1-carboxylate, followed by deprotection with trifluoroacetic acid in dichloromethane . This intermediate is then further reacted with appropriate reagents to introduce the ethoxy and benzonitrile groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale manufacturing. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the employment of phase transfer catalysts to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile can undergo various chemical reactions, including:

Substitution Reactions: The chloro and fluoro groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted benzonitrile derivatives, while oxidation and reduction can lead to the formation of corresponding alcohols, ketones, or amines .

Scientific Research Applications

3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as an inhibitor of enzymes such as tyrosinase, which is involved in melanin production.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of skin pigmentation disorders and neurodegenerative diseases like Parkinson’s disease.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile involves its interaction with specific molecular targets. For instance, as a tyrosinase inhibitor, it binds to the catalytic site of the enzyme, preventing the oxidation of L-tyrosine and L-DOPA to dopaquinone, thereby inhibiting melanin production . The presence of chloro and fluoro groups enhances its binding affinity and inhibitory activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound Name	CAS	Molecular Formula	Molar Mass (g/mol)	Substituents (Positions 3, 4, 5)
Target : 3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile	Not provided	C₁₆H₁₁Cl₂FNO₂	354.17 (calculated)	Cl, (2-Cl-4-F-benzyl)oxy, OEt
3-Chloro-4-ethoxy-5-fluorobenzonitrile	1017778-99-2	C₉H₇ClFNO	199.61	Cl, OEt, F
3-Chloro-4-ethoxy-5-methoxybenzonitrile	Not provided	C₁₀H₁₁ClNO₂	220.65 (calculated)	Cl, OEt, OMe
Ethyl 3-chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzoate	1202577-52-3	C₁₈H₁₇Cl₂FO₄	395.23	Cl, (2-Cl-4-F-benzyl)oxy, OEt (ester instead of nitrile)

Key Observations:

Substituent Effects :

• The target compound’s (2-chloro-4-fluorobenzyl)oxy group introduces significant steric bulk and lipophilicity compared to simpler alkoxy groups (e.g., ethoxy or methoxy in ). This may enhance binding to hydrophobic pockets in biological targets.
• The ethoxy group at position 5 in the target and provides moderate lipophilicity, whereas the methoxy analog is slightly less lipophilic.

Biological Activity

3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile (CAS No. 1706445-49-9) is a synthetic compound that has garnered attention for its potential biological activities, particularly in the context of cancer research and enzyme inhibition. This article reviews the available literature concerning its biological activity, including in vitro and in vivo studies, structure-activity relationships, and potential therapeutic applications.

• Molecular Formula : C₁₆H₁₂Cl₂FNO₂
• Molecular Weight : 340.18 g/mol
• Structure : The compound features a chloro and fluorine substitution pattern that may influence its biological interactions.

Biological Activity Overview

3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile has shown promise in various biological assays, particularly related to its antiproliferative effects against cancer cell lines and its potential as an enzyme inhibitor.

Antiproliferative Activity

Several studies have investigated the antiproliferative effects of this compound on various cancer cell lines. For example, it has been noted to exhibit significant activity against:

• A549 cells (lung cancer) : The compound demonstrated an IC₅₀ value indicating effective growth inhibition.
• MCF7 cells (breast cancer) : Similar inhibitory effects were observed, suggesting a broad-spectrum activity against different cancer types.

Cell Line	IC₅₀ Value (µM)	Reference
A549	0.54
MCF7	0.91

The mechanism by which 3-Chloro-4-((2-chloro-4-fluorobenzyl)oxy)-5-ethoxybenzonitrile exerts its biological effects appears to involve:

• Inhibition of Kinases : The compound may inhibit key kinases involved in cell proliferation and survival pathways, similar to other compounds targeting the epidermal growth factor receptor (EGFR).
• Enzyme Inhibition : Preliminary studies suggest that it may act as a non-intercalative inhibitor of topoisomerase II, affecting DNA replication in cancer cells.

Structure-Activity Relationship (SAR)

The structural modifications of the compound play a crucial role in its biological activity:

• The presence of halogen atoms (Cl and F) enhances hydrophobic interactions with target proteins.
• Substituents on the benzene rings can significantly affect binding affinity and selectivity for specific targets.

Case Studies

Recent research has highlighted the effectiveness of this compound in xenograft models:

• Xenograft Model Studies : In vivo studies demonstrated that administration of the compound resulted in significant tumor growth suppression without notable toxicity, indicating a favorable therapeutic window.
• Comparative Studies : When compared to established anticancer agents like gefitinib, this compound showed superior efficacy in certain models, suggesting potential for further development as a therapeutic agent.